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Compound of Interest

Compound Name: Milneb

cat. No.: B1214706

Milneb: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet thorough examination of the available scientific
data on Milneb, a dithiocarbamate fungicide. The document is intended to serve as a
foundational resource for researchers, scientists, and professionals engaged in drug
development and related fields. It summarizes the core chemical properties of Milneb and
addresses the current landscape of publicly accessible information regarding its synthesis,
biological activity, and analytical methodologies.

Core Chemical and Physical Properties

Milneb is chemically identified as 3,3'-(1,2-ethanediyl)bis[tetrahydro-4,6-dimethyl-2H-1,3,5-
thiadiazine-2-thione]. Its fundamental properties are summarized in the table below, providing a
quick reference for laboratory and research applications.
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Property Value Source(s)
Chemical Formula C12H22N4Sa4 [L1121[31[4115]
Molecular Weight 350.6 g/mol [1112][3][5]

, CCINC(SC(=S)N1CCN2C(NC
Canonical SMILES [1]
(Sc2=s)C)C)C

JZFICWYCTCCINF-
InChl Key [1]
UHFFFAOYSA-N

CAS Number 3773-49-7 [3]

Synthesis and Manufacturing

Detailed, publicly available protocols for the specific synthesis of Milneb are not readily found
in the current body of scientific literature. However, the synthesis of related dithiocarbamate
fungicides typically involves the reaction of a primary or secondary amine with carbon disulfide
in the presence of a base. For Milneb, this would likely involve a diamine precursor, N,N'-
dimethylethylenediamine, reacting with carbon disulfide, followed by a condensation reaction
with an aldehyde, likely acetaldehyde, to form the thiadiazinane ring structure.

A generalized, hypothetical synthesis workflow is presented below. It is important to note that
this is a theoretical pathway and may not reflect the actual industrial manufacturing process.
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Caption: A logical workflow for the hypothetical synthesis of Milneb.

Mechanism of Action

The precise molecular mechanism of action for Milneb is not well-documented in available
literature. However, as a dithiocarbamate fungicide, it is presumed to share a general mode of
action with other members of this chemical class. Dithiocarbamates are known to be multi-site
inhibitors, meaning they interfere with multiple metabolic pathways within the fungal cell. This
broad activity is a key reason for their effectiveness and the lower likelihood of resistance
development compared to single-site inhibitors.

The primary mode of action is believed to involve the chelation of metal ions, which are
essential cofactors for many enzymes. By binding to these metal ions, dithiocarbamates can
inactivate a wide range of enzymes, disrupting critical cellular processes such as respiration
and the synthesis of essential molecules. Additionally, they can react with sulfhydryl groups of
amino acids and enzymes, further contributing to their fungitoxic effects.
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Experimental Protocols and Data

Specific experimental protocols detailing the evaluation of Milneb's efficacy, toxicology, or
environmental fate are not extensively reported in publicly accessible scientific databases.
Research on dithiocarbamates often groups them as a class for analytical and toxicological
studies, making it difficult to isolate data specific to Milneb.

Analytical Methods

The analysis of dithiocarbamate residues, including Milneb, in environmental and biological
samples typically involves their conversion to carbon disulfide (CSz), which is then quantified.
More advanced methods may utilize liquid chromatography-mass spectrometry (LC-MS) for the
direct detection of the parent compound or its metabolites.

A general workflow for the analysis of dithiocarbamate fungicides is outlined below:

Sample > Extraction with Sample Cleanup Instrumental Analysis > Data Analysis and
(e.g., soil, water, tissue) Organic Solvent (e.g., SPE) (e.g., GC-MS, LC-MS) Quantification

\
\
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Caption: A standard experimental workflow for the analysis of fungicides.

Signaling Pathways

Due to the limited specific research on Milneb's mechanism of action, there are no well-defined
signaling pathways that are known to be directly modulated by this compound. As a multi-site
inhibitor, it is likely that Milneb's effects are not mediated by a single, specific signaling
cascade but rather through a broad disruption of cellular homeostasis.

Conclusion

While the fundamental chemical properties of Milneb are well-established, a significant gap
exists in the publicly available, in-depth technical information regarding its synthesis, specific
mechanism of action, and detailed experimental data. The information that is available
suggests that its fungicidal activity is consistent with that of other dithiocarbamates, acting as a
multi-site inhibitor. This guide serves to consolidate the known information and highlight the
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areas where further research is needed to fully characterize this compound for potential
applications in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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